Cas no 181071-92-1 (2-Methyl-2H-indazole-3-carbonyl chloride)

• Product Name: 2-Methyl-2H-indazole-3-carbonyl chloride
• CAS No: 181071-92-1
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• CID: 906923
• PubChem ID: 7537582
• Update Time: 2025-04-19

2-Methyl-2H-indazole-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2H-indazole-3-carbonyl chloride
• 2-methylindazole-3-carbonyl chloride
• 2-methyl-2H-indazole-3-carboxylic acid chloride
• AKOS006344219
• MVHHZBVZNGCEOO-UHFFFAOYSA-N
• 181071-92-1
• DB-065348
• DTXSID30428753
• SCHEMBL3589934
• J-509930

• Inchi： 1S/C9H7ClN2O/c1-12-8(9(10)13)6-4-2-3-5-7(6)11-12/h2-5H,1H3
• InChI Key： MVHHZBVZNGCEOO-UHFFFAOYSA-N
• SMILES： ClC(C1=C2C=CC=CC2=NN1C)=O

Computed Properties

• Exact Mass: 194.02500
• Monoisotopic Mass: 194.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.37
• Melting Point: 88,5-90°C
• Boiling Point: 345.9°C at 760 mmHg
• Flash Point: 163°C
• Refractive Index: 1.642
• PSA: 34.89000
• LogP: 1.95230

2-Methyl-2H-indazole-3-carbonyl chloride Security Information

• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 14-29-34
• Safety Instruction： S8
• Risk Phrases：R14
• Safety Term：S8-22-26-30-36/37/39-45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles